Cas no 63327-52-6 (2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid)

2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid is a phenolic derivative with a unique molecular structure combining catechol and acetamidoacetic acid functionalities. Its key advantages include strong antioxidant properties due to the presence of two hydroxyl groups on the aromatic ring, which facilitate free radical scavenging. The acetamidoacetic acid moiety enhances solubility in polar solvents, making it suitable for biochemical and pharmaceutical applications. This compound is of interest in research involving oxidative stress mitigation, enzyme inhibition studies, and potential therapeutic agent development. Its dual functional groups also allow for further chemical modifications, enabling tailored applications in medicinal chemistry and material science.
2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid structure
63327-52-6 structure
Product Name:2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid
CAS No:63327-52-6
MF:C10H11NO5
MW:225.198043107986
CID:5653942
PubChem ID:22630346
Update Time:2025-10-31

2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 63327-52-6
    • 2-(3,4-dihydroxyphenyl)-2-acetamidoacetic acid
    • EN300-28274448
    • 2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid
    • Inchi: 1S/C10H11NO5/c1-5(12)11-9(10(15)16)6-2-3-7(13)8(14)4-6/h2-4,9,13-14H,1H3,(H,11,12)(H,15,16)
    • InChI Key: MWBYANDAQOCLIE-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC(=C(C=1)O)O)NC(C)=O)=O

Computed Properties

  • Exact Mass: 225.06372245g/mol
  • Monoisotopic Mass: 225.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 107Ų

2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid Pricemore >>

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Additional information on 2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid

Comprehensive Overview of 2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid (CAS No. 63327-52-6)

2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid, also known by its CAS number 63327-52-6, is a bioactive compound that has garnered significant attention in the fields of biochemistry, pharmacology, and nutraceuticals. This compound, characterized by its dihydroxyphenyl and acetamidoacetic acid moieties, exhibits unique chemical properties that make it a subject of interest for researchers and industry professionals alike. Its structural features suggest potential applications in antioxidant therapies, neuroprotective agents, and natural product derivatives.

In recent years, the demand for natural antioxidants and plant-derived bioactive compounds has surged, driven by consumer interest in health supplements and functional foods. 2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid aligns with this trend, as its polyphenolic structure is reminiscent of other well-studied antioxidants like catechins and flavonoids. Researchers are exploring its potential to combat oxidative stress, a key factor in aging and chronic diseases, which has become a hot topic in biomedical research and preventive healthcare.

The synthesis and isolation of CAS 63327-52-6 often involve advanced chromatographic techniques and spectroscopic analysis, such as HPLC and NMR. These methods ensure high purity and accurate characterization, which are critical for pharmaceutical applications. Additionally, its solubility and stability under various conditions are frequently studied, as these properties influence its bioavailability and efficacy in drug formulations.

Another area of growing interest is the compound's potential role in gut health and microbiome modulation. With the rise of probiotic and prebiotic research, 2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid is being investigated for its interactions with intestinal microbiota. Preliminary studies suggest it may act as a metabolic intermediary, influencing the production of short-chain fatty acids (SCFAs), which are vital for colon health and immune function.

From an industrial perspective, the compound's applications extend to cosmeceuticals, where its antioxidant properties are leveraged in anti-aging creams and skin repair formulations. The cosmetic industry's shift toward natural ingredients has further propelled research into its tyrosinase inhibition capabilities, which could help address hyperpigmentation and UV-induced skin damage.

In summary, 2-(3,4-Dihydroxyphenyl)-2-acetamidoacetic acid (CAS No. 63327-52-6) is a multifaceted compound with promising applications across healthcare, nutrition, and personal care. Its alignment with current trends in sustainable science and holistic wellness ensures its relevance in both academic and commercial spheres. Future research will likely uncover even more innovative uses for this versatile molecule.

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